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Compound of Interest

Compound Name: 1-Butyl-4-nitrobenzene
CAS No.: 20651-75-6
Cat. No.: B1266289
Get Quote
. J

This guide provides immediate, essential safety and logistical information for handling 1-Butyl-
4-nitrobenzene (CAS No. 20651-75-6). The following procedures are designed for
researchers, scientists, and drug development professionals to ensure laboratory safety and
proper chemical management.

Chemical and Physical Properties

A summary of the key quantitative data for 1-Butyl-4-nitrobenzene is presented below.
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Property Value Source
Molecular Formula C10H13NO2 [1112]
Molecular Weight 179.22 g/mol [1][3]

Light yellow to Amber to Dark
Appearance o [2][4]
green clear liquid

Boiling Point 136 °C at 10 mmHg [4]
Specific Gravity (20/20) 1.06 [4]
Refractive Index 1.53 [4]

Room Temperature
Storage Temperature (Recommended <15°Cin a [4]

cool, dark place)

Operational Plan: From Recelipt to Disposal

This section outlines the standard operating procedures for the safe handling of 1-Butyl-4-
nitrobenzene.

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents, reducing agents, acids, and bases.[5] The recommended storage
temperature is below 15°C in a dark place.[4] Keep the container tightly closed.[5]

Handling and Personal Protective Equipment (PPE)

» Engineering Controls: All handling procedures should be conducted in a chemical fume hood
to minimize inhalation of vapors.[5] Ensure that eyewash stations and safety showers are
readily accessible.[5][6]

o Personal Protective Equipment: The following PPE must be worn at all times when handling
1-Butyl-4-nitrobenzene:

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Butyl-4-nitrobenzene
https://wap.guidechem.com/encyclopedia/1-butyl-4-nitrobenzene-dic436694.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Butyl-4-nitrobenzene
https://www.chemicalbook.com/msds/1-butyl-4-nitrobenzene.pdf
https://wap.guidechem.com/encyclopedia/1-butyl-4-nitrobenzene-dic436694.html
https://www.tcichemicals.com/AT/en/p/B3092
https://www.tcichemicals.com/AT/en/p/B3092
https://www.tcichemicals.com/AT/en/p/B3092
https://www.tcichemicals.com/AT/en/p/B3092
https://www.tcichemicals.com/AT/en/p/B3092
https://www.benchchem.com/product/b1266289/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-1-butyl-4-nitrobenzene
https://www.benchchem.com/product/b1266289/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-1-butyl-4-nitrobenzene
https://www.fishersci.com/store/msds?partNumber=N91I4&productDescription=NITROBENZENE+CERT+ACS+4L+IND&vendorId=VN00033897&countryCode=US&language=en
https://www.tcichemicals.com/AT/en/p/B3092
https://www.fishersci.com/store/msds?partNumber=N91I4&productDescription=NITROBENZENE+CERT+ACS+4L+IND&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=N91I4&productDescription=NITROBENZENE+CERT+ACS+4L+IND&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=N91I4&productDescription=NITROBENZENE+CERT+ACS+4L+IND&vendorId=VN00033897&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/1361.pdf
https://www.benchchem.com/product/b1266289/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-1-butyl-4-nitrobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266289?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[6]

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., Butyl rubber, Viton®).
[6] Gloves must be inspected before use and disposed of properly after handling.

o Body Protection: A lab coat or a chemical-resistant suit is required to prevent skin contact.

[6]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding
exposure limits, use a NIOSH/MSHA-approved respirator with appropriate cartridges.[5][6]

Experimental Procedures

Preparation: Before starting any work, ensure all PPE is correctly worn and emergency
equipment is accessible.

Dispensing: Use appropriate tools, such as a pipette or a syringe, for transferring the liquid to
minimize aerosol generation. Avoid direct contact with skin and eyes.

Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid
open flames.

Post-Experiment: After completion of work, decontaminate all equipment and work surfaces.

Disposal Plan

Waste Collection: Collect all waste containing 1-Butyl-4-nitrobenzene in a designated,
properly labeled, and sealed container. Do not mix with other waste streams unless
compatibility is known.

Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal
company.[5][7] Do not pour down the drain.[3] Contaminated packaging should be handled in
the same manner as the substance itself.[7]

Contingency Plan: Spills and Exposure
Accidental Spills

Evacuation: Evacuate all personnel from the immediate spill area.
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Ventilation: Ensure the area is well-ventilated.

Containment: For small spills, absorb the chemical with an inert material (e.g., sand,
vermiculite) and place it in a sealed container for disposal.[3]

Personal Protection: Do not attempt to clean up a large spill without appropriate respiratory
protection and protective clothing.

Personnel Exposure

Inhalation: Move the affected person to fresh air immediately.[3] If breathing is difficult,
provide oxygen. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing.[3] Wash the affected skin area
with copious amounts of soap and water for at least 15 minutes.[3] Seek medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and
easy to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water.[3] Never give anything by
mouth to an unconscious person.[3] Seek immediate medical attention.

Experimental Workflow and Safety Diagram

The following diagram illustrates the key decision points and safety procedures for handling 1-

Butyl-4-nitrobenzene.
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Workflow for Safe Handling of 1-Butyl-4-nitrobenzene
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Caption: Safe handling workflow for 1-Butyl-4-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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